Cas no 22071-32-5 (Benzeneacetic acid,3-benzoyl-2-methoxy-)

Benzeneacetic acid,3-benzoyl-2-methoxy- structure
22071-32-5 structure
Product Name:Benzeneacetic acid,3-benzoyl-2-methoxy-
CAS No:22071-32-5
MF:C16H14O4
MW:270.279964923859
CID:274631
PubChem ID:89587
Update Time:2025-04-19

Benzeneacetic acid,3-benzoyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,3-benzoyl-2-methoxy-
    • (3-Benzoyl-2-methoxyphenyl)acetic acid
    • 2-(3-benzoyl-2-methoxyphenyl)acetic acid
    • 22071-32-5
    • DTXSID30176565
    • SCHEMBL2238583
    • 2-[3-(Benzoyl)-2-methoxyphenyl]acetic acid
    • NS00027045
    • EINECS 244-762-4
    • Inchi: 1S/C16H14O4/c1-20-16-12(10-14(17)18)8-5-9-13(16)15(19)11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18)
    • InChI Key: OTSCNWKNPQLUII-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(C2C=CC=CC=2)=O)=CC=CC=1CC(=O)O

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.234
  • Boiling Point: 494.5°Cat760mmHg
  • Flash Point: 187°C
  • Refractive Index: 1.589
  • PSA: 63.6

Benzeneacetic acid,3-benzoyl-2-methoxy- Related Literature

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